Cas no 19915-11-8 (rac-(3aR,6aS)-Octahydropentalen-2-one, cis)

• Product Name: rac-(3aR,6aS)-Octahydropentalen-2-one, cis
• CAS No: 19915-11-8
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 202655
• PubChem ID: 140631
• Update Time: 2024-02-27

rac-(3aR,6aS)-Octahydropentalen-2-one, cis Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pentalenone,hexahydro-, (3aR,6aS)-rel-
• 3,3a,4,5,6,6a-hexahydro-2H-pentalen-1-one
• cis-Bicyclo(3.3.0)-octan-2-one
• hexahydropentalen-1(2H)-one
• 2(1H)-Pentalenone, hexahydro-, (3aR,6aS)-rel-
• rac-(3aR,6aS)-Octahydropentalen-2-one, cis

• Inchi： 1S/C8H12O/c9-8-4-6-2-1-3-7(6)5-8/h6-7H,1-5H2/t6-,7+
• InChI Key： ZOUYMLXOFDNVRK-KNVOCYPGSA-N
• SMILES： C1[C@@]2([H])[C@]([H])(CCC2)CC1=O

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.0084
• Melting Point: -27°C
• Boiling Point: 195°C (estimate)
• Flash Point: 68.7°C
• Refractive Index: 1.4766
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones